Lead dioxide

• CAS No.: 1309-60-0
• Product Name: Lead dioxide
• Molecular Formula: PbO2; O2P
• Molecular Weight: 239 g/mol
• Standard InChI: InChI=1S/2O.Pb/q2*-2
• Standard InChIKey: YADSGOSSYOOKMP-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[Pb]
• Canonical SMILES: [O-2].[O-2].[Pb]
• Colorform: Brown, hexagonal crystals; Dark-brown powder; Brownish black crystalline powder consisting of fine crystalline flakes in either alpha- or beta-form.
• Density: 9.375 at 66 °F (NTP, 1992); 9.375 g/cu cm; 9.38 g/cm³
• Melting Point: 554 °F (decomposes) (NTP, 1992); 290 °C, decomposition
• Physical Description: Lead dioxide appears as brown, hexagonal crystals. Insoluble in water. Used in matches, explosives, electrodes.; DryPowder; OtherSolid; BROWN CRYSTALS OR POWDER.
• Description: Lead dioxide appears as brown, hexagonal crystals. Insoluble in water. Used in matches, explosives, electrodes.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NTP, 1992); In water, <11.3 ug/L at 25 °C, pH 6-7; Insoluble in water; Soluble in hydrochloric acid with evolution of chlorine; in dilute nitric acid in presence of hydrogen peroxide, oxalic acid, or other reducers; soluble in alkali iodide solutions with liberation of iodine; soluble in hot caustic alkali solutions; Soluble in glacial acetic acid; insoluble in alcohol; Presumably soluble in acidic gastric juice; Solubility in water: none
• Synonyms: lead dioxide; lead monoxide; lead oxide
• PubChem Compound: 10198636
• Last Modified: Dec 23 2021